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Compound of Interest

Compound Name: (+)-Oxypeucedanin methanolate

Cat. No.: B15570229 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount for ensuring a safe and compliant laboratory

environment. (+)-Oxypeucedanin methanolate, a naturally occurring furanocoumarin,

requires careful management due to its potential hazards. This guide provides essential safety

information and a step-by-step operational plan for its appropriate disposal.

Disclaimer: A specific Safety Data Sheet (SDS) for (+)-Oxypeucedanin methanolate is not

readily available in public domains. The information herein is compiled from data on the closely

related compound (+)-Oxypeucedanin hydrate and general guidelines for the disposal of

coumarin compounds. It is imperative to consult with your institution's Environmental Health

and Safety (EHS) department for disposal protocols that comply with local, state, and federal

regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle (+)-Oxypeucedanin
methanolate with appropriate safety measures. Based on data for related furanocoumarin

compounds, this substance should be treated as potentially hazardous.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles or glasses with side shields, and a laboratory coat.
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Ventilation: Handle the compound in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize the risk of inhaling any dust or aerosols.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, flush the affected area with copious amounts of water and seek medical advice if

irritation persists.

Phototoxicity: Furanocoumarins as a class are known for their phototoxic properties, which

can cause skin inflammation upon exposure to UV light.[1] Handle the compound away from

direct sunlight or strong UV sources.

Quantitative Data Summary
The following table summarizes available physical, chemical, and toxicological data for (+)-
Oxypeucedanin methanolate and its related compounds. Due to the limited specific data for

the methanolate form, information from closely related structures is included for risk

assessment purposes.
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Property Value Source

(+)-Oxypeucedanin

methanolate

Molecular Formula C₁₇H₁₈O₆ [1][2][3]

Molecular Weight 318.32 g/mol [1][2][3]

Appearance Solid [2]

Solubility Soluble in DMSO (10 mM) [4]

(+)-Oxypeucedanin hydrate

GHS Hazard Statements

H302: Harmful if

swallowedH317: May cause an

allergic skin reaction

[5]

Solubility
Soluble in ethanol (~5 mg/ml),

DMSO, and DMF (~30 mg/ml)
[6]

Oxypeucedanin

GHS Hazard Statements
H317: May cause an allergic

skin reaction
[7]

Operational Disposal Plan
The primary recommended method for the disposal of (+)-Oxypeucedanin methanolate is

through a licensed professional waste disposal service. In-lab treatment or inactivation is not

advised without specific, validated protocols and approval from your institution's EHS

department.

Step-by-Step Disposal Procedure
Waste Identification and Segregation:

Treat all solid (+)-Oxypeucedanin methanolate, as well as any materials significantly

contaminated with it (e.g., weighing paper, pipette tips, gloves), as hazardous chemical

waste.
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Collect this waste in a designated, leak-proof, and sealable container.

Crucially, do not mix this waste with other waste streams unless explicitly permitted by

your institution's EHS guidelines.

Container Labeling:

The hazardous waste container must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste"

The full chemical name: "(+)-Oxypeucedanin methanolate"

Any known hazard classifications (e.g., "Harmful if swallowed," "May cause skin

sensitization")

The accumulation start date (the date the first piece of waste is added to the container)

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area.

The storage location should be away from incompatible materials, heat sources, and direct

sunlight.

Follow all institutional guidelines for the temporary storage of hazardous waste.

Disposal of Contaminated Solvents:

If (+)-Oxypeucedanin methanolate has been dissolved in a solvent (e.g., DMSO,

ethanol), this liquid waste must also be treated as hazardous.

Collect the liquid waste in a separate, compatible, and clearly labeled hazardous waste

container.
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Segregate halogenated and non-halogenated solvent waste if this is a requirement at your

institution.

Decontamination of Glassware and Equipment:

To decontaminate glassware or equipment, triple rinse with a suitable solvent (e.g.,

ethanol or acetone).

Collect the rinsate as hazardous liquid waste.

After triple rinsing and allowing it to dry, the glassware can typically be washed through

normal laboratory procedures.

Arranging for Final Disposal:

Once the waste container is full or the accumulation time limit set by your institution is

reached, contact your EHS department to schedule a pickup by a licensed hazardous

waste contractor.

Experimental Protocols
Specific experimental protocols for the chemical inactivation or degradation of (+)-
Oxypeucedanin methanolate for disposal purposes are not readily available in scientific

literature. The methods described for removing furanocoumarins from food products, such as

heat treatment or UV irradiation, are not suitable for laboratory waste disposal without rigorous

validation and safety assessment. Therefore, the most prudent course of action is to rely on

professional disposal services.

Disposal Workflow Diagram
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Disposal Workflow for (+)-Oxypeucedanin Methanolate

Preparation & Handling Waste Collection & Segregation

Containment & Labeling

Interim Storage

Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Solid Waste
(Pure compound, contaminated items)

Segregate from
other waste streams

Liquid Waste
(Solutions, rinsates)

Use Designated, Sealed
Hazardous Waste Container

Label Container Correctly:
- 'Hazardous Waste'

- Chemical Name
- Accumulation Date

Store in a Secure,
Ventilated Area

Contact Institutional EHS
for Waste Pickup

Licensed Hazardous
Waste Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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